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Compound of Interest

Compound Name: Percoll

Cat. No.: B13388388

Percoll® is a colloidal solution of silica particles coated with polyvinylpyrrolidone (PVP).[1][2][3]
[4] This coating renders the particles non-toxic and suitable for use with biological materials.[2]
[3] Percoll® PLUS is a variation where the silica particles are covalently coated with silane,
which enhances stability.[3][5]

Table 1: Chemical Composition

Component Concentration (in water) Function

Colloidal Silica Particles (15-30

23% wiw Forms the density gradient
nm)
Polyvinylpyrrolidone (PVP) or N Coats silica particles, ensuring
) Not specified ] o
Silane biocompatibility

Physical and Chemical Properties

Percoll® is a colorless to slightly yellow liquid.[4][6] Its key properties are summarized in the
table below.

Table 2: Physicochemical Properties of Percoll® and Percoll® PLUS
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Property Percoll® Percoll® PLUS

Density 1.130 + 0.005 g/mL[2][3] 1.130 + 0.005 g/mL][3]
Viscosity Max. 15 cP at 20°C[2][4] Not specified

pH 9.0 £ 0.5 at 20°C[2][4] Not specified

Osmolality Max. 25 mOsm/kg H20[2][3][4]  Max. 30 mOsm/kg H20[3]
Conductivity Max. 100 mS/m[2][3] Not specified

Hazard Identification and Safety Classifications

There is conflicting information regarding the hazard classification of Percoll®. While many
safety data sheets from major suppliers classify Percoll® and Percoll® PLUS as non-
hazardous substances,[7][8] at least one supplier considers it a hazardous substance.[9]

According to the non-hazardous classification, Percoll® has no known significant effects or
critical hazards.[7] However, the hazardous classification states that it may be harmful if
swallowed or inhaled and can cause serious damage to health through prolonged exposure.[9]
This classification also warns of potential skin and eye irritation.[9]

Given this discrepancy, it is prudent to handle Percoll® with care, employing standard
laboratory safety practices.

First Aid Measures

In case of exposure, the following first aid measures are recommended.

Table 3: First Aid Procedures
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Exposure Route

Recommended Action

Inhalation

Move the victim to fresh air. Get medical

attention if symptoms occur.[7]

Skin Contact

Wash off with soap and plenty of water.[10]
Remove contaminated clothing.[7] Get medical

attention if symptoms occur.[7]

Eye Contact

Immediately flush eyes with plenty of water,
occasionally lifting the upper and lower eyelids.
[7] Remove contact lenses if present and easy
to do.[7]

Ingestion

Wash out mouth with water.[7] Do not induce
vomiting.[7] Get medical attention if symptoms

occur.[7]

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of Percoll® and ensuring

laboratory safety.

Handling Workflow
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Wear appropriate PPE
(Gloves, Eye Protection)

i

[ Handle in a well-ventilated area j

[Avoid contact with skin, eyes, and clothing j

Click to download full resolution via product page

Caption: General handling workflow for Percoll®.

Storage Conditions

Percoll® should be stored at 2-8°C.[2] It can be stored for up to two years in an unopened

container.[2] If opened, it should be stored at 2-8°C. Percoll® may also be stored at -20°C, but
this may cause gradient formation upon thawing, requiring mixing before use.[2][3] The plastic

bottles in which Percoll is packaged are not autoclavable.[2]
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Experimental Protocols: Preparation of Isotonic
Percoll® Solution

To maintain physiological conditions for cells, Percoll® must be made isotonic. This is typically
achieved by adding a concentrated salt solution or culture medium.

Preparation Workflow

Add 1 part (v/v) of:
Mix 9 parts (v/v) to - 1.5 M NaCl, or Adjust to final volume Verify osmolality o 9
S Percoll® - 10x concentrated culture medium, or with sterile water with an osmometer aitantis S Mitem (Retly
- 2.5 M sucrose

Click to download full resolution via product page
Caption: Workflow for preparing an isotonic Percoll® solution.

This procedure will result in a solution with an osmolality of approximately 340 mOsm/kg Hz0.

[2]13]1[5]

Stability and Reactivity

Percoll® is stable under recommended storage conditions. It can be used within a pH range of
5.5-10.0 without any change in properties.[2][3] Gelling may occur at a pH below 5.5 or in the
presence of divalent cations, especially at elevated temperatures.[2][3] Percoll® can be
autoclaved at 120°C for 30 minutes without salts or sucrose.[2][3] The presence of salts will
cause gelling, and sucrose will cause caramelization during autoclaving.[2]

Toxicological and Ecological Information

Most safety data sheets indicate that toxicological and ecological information is not available or
that Percoll® has no known significant effects.[7][8] One source suggests potential harm from
prolonged inhalation and ingestion.[9] No quantitative toxicity data (e.g., LD50) is provided in
the reviewed documents. There is no information available on the environmental fate and
effects of Percoll®.
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Disposal Considerations

Percoll® waste should be disposed of in accordance with local, state, and federal regulations.

Do not let the product enter drains.[8][10]

Accidental Release Measures

In case of a spill, small quantities can be washed away with water.[5] For larger spills, absorb
with an inert material and dispose of it in a suitable container. Ensure adequate ventilation.

Spill Response Logic
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Caption: Logical steps for responding to a Percoll® spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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